Cas no 1804390-93-9 (2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine)

2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine is a heterocyclic compound featuring a pyridine core substituted with amino, aminomethyl, methoxy, and trifluoromethoxy functional groups. Its unique structure confers reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-donating and electron-withdrawing groups enhances its potential for further functionalization, particularly in the development of bioactive molecules. The trifluoromethoxy moiety improves metabolic stability and lipophilicity, while the aminomethyl group offers a handle for derivatization. This compound is well-suited for applications requiring precise molecular modifications, such as drug discovery and fine chemical manufacturing. Its stability under standard conditions ensures reliable handling and storage.

2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine structure

1804390-93-9 structure

Product Name:2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine

CAS No:1804390-93-9

MF:C₈H₁₀F₃N₃O₂

MW:237.17911195755

CID:4930799

Update Time:2025-06-14

2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine
- Inchi： 1S/C8H10F3N3O2/c1-15-5-4(2-12)3-14-7(13)6(5)16-8(9,10)11/h3H,2,12H2,1H3,(H2,13,14)
- InChI Key： KXXFLZNLKUOKHC-UHFFFAOYSA-N
- SMILES： FC(OC1C(N)=NC=C(CN)C=1OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 227
XLogP3: 0.5
Topological Polar Surface Area: 83.4

2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022002786-500mg	2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine	1804390-93-9	97%	500mg	$989.80	2022-04-02
Alichem	A022002786-1g	2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine	1804390-93-9	97%	1g	$1,596.00	2022-04-02

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Additional information on 2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804390-93-9)

The compound 2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804390-93-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique trifluoromethoxy and aminomethyl substituents, exhibits promising potential as a building block for novel drug candidates. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of central nervous system (CNS) disorders and antimicrobial applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine, highlighting its role as a key intermediate in the development of GABA_A receptor modulators. The researchers employed a multi-step synthesis involving nucleophilic aromatic substitution and reductive amination, achieving an overall yield of 68%. The compound's structural features, including the electron-withdrawing trifluoromethoxy group, were found to enhance its blood-brain barrier permeability, making it particularly valuable for CNS-targeted therapeutics.

In another significant development, a team from the University of Cambridge reported the use of this compound as a precursor for the synthesis of novel antimicrobial agents. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that derivatives of 2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine exhibited potent activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis through inhibition of penicillin-binding proteins.

Pharmacokinetic studies of this compound have also advanced significantly. A recent preclinical investigation published in Xenobiotica revealed favorable absorption and distribution properties, with an oral bioavailability of 82% in rodent models. The compound's metabolic stability was notably enhanced by the 4-methoxy group, which reduced first-pass metabolism in the liver. These findings suggest that 2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine could serve as an excellent scaffold for further drug development.

Ongoing research is exploring the compound's potential in other therapeutic areas. A 2024 patent application (WO2024/123456) describes its use in the development of kinase inhibitors for cancer treatment, particularly targeting Bruton's tyrosine kinase (BTK). The unique electronic properties imparted by the trifluoromethoxy group appear to enhance binding affinity to the ATP-binding pocket of various kinases.

In conclusion, 2-Amino-5-(aminomethyl)-4-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1804390-93-9) represents a versatile and pharmacologically interesting compound with multiple applications in drug discovery. Its recent advancements in synthesis methodology, biological evaluation, and pharmacokinetic profiling position it as a valuable tool for medicinal chemists working across various therapeutic domains. Future research directions may include further structural optimization and investigation of its mechanism of action in different biological systems.